Cas no 1306605-32-2 (2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride)

• Product Name: 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride
• CAS No: 1306605-32-2
• MF: C₁₁H₁₇ClFN
• MW: 217.710785627365
• CID: 4587228
• Update Time: 2025-06-18

2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(3-fluorophenyl)ethyl](propyl)amine hydrochloride
• 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride

• Inchi： 1S/C11H16FN.ClH/c1-2-7-13-8-6-10-4-3-5-11(12)9-10;/h3-5,9,13H,2,6-8H2,1H3;1H
• InChI Key： CITGVAFEVUSSQI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)CNCCC.Cl

Experimental Properties

• Melting Point: 223-225 °CEnamineEN300-76581

2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride

Introduction to 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride (CAS No. 1306605-32-2)

2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1306605-32-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amine derivatives, featuring a fluorinated aromatic ring and an aliphatic side chain, which contribute to its unique chemical properties and potential biological activities.

The structure of 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride consists of a benzene ring substituted with a fluorine atom at the 3-position, connected to an ethyl group that is further linked to a propylamine moiety. The presence of the fluorine atom introduces electron-withdrawing effects, influencing the electronic properties of the aromatic system and modulating its reactivity. The propylamine group adds a basic nitrogen, making the compound amenable to further functionalization and interaction with various biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine into pharmaceutical molecules often leads to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. These attributes make 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride is its potential application in the development of novel therapeutic agents. The combination of the fluorinated phenyl ring and the propylamine side chain suggests that this compound may exhibit properties suitable for use as an intermediate in synthesizing more complex molecules with targeted biological activities. For instance, such derivatives could be explored for their potential as kinase inhibitors, G-protein coupled receptor (GPCR) modulators, or other enzyme-targeted therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high precision. These tools have been instrumental in designing and optimizing compounds like 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride for specific therapeutic applications. By leveraging these technologies, scientists can identify structural modifications that enhance potency, selectivity, and pharmacokinetic properties, thereby accelerating the drug discovery process.

The synthesis of 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride presents unique challenges due to the sensitivity of the fluorinated aromatic ring and the need for precise functional group transformations. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and regioselective fluorination strategies have enabled chemists to construct complex fluorinated amine derivatives efficiently.

One notable application of 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride is in the field of central nervous system (CNS) drug development. Fluorinated aromatic compounds have shown promise as candidates for treating neurological disorders due to their ability to cross the blood-brain barrier more effectively than non-fluorinated analogs. The propylamine moiety also suggests potential interactions with neurotransmitter systems, making this compound a valuable scaffold for exploring novel therapeutics for conditions such as depression, anxiety disorders, and neurodegenerative diseases.

Furthermore, the versatility of 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride extends beyond pharmaceutical applications. It serves as a key intermediate in materials science and agrochemical research, where fluorinated compounds are increasingly utilized for their unique electronic and optical properties. The ability to fine-tune these properties through structural modifications makes this compound a valuable building block for developing advanced materials with tailored functionalities.

The regulatory landscape for fluorinated compounds has evolved significantly over the past decade, reflecting their growing importance in medicine and industry. Agencies such as the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and other regulatory bodies have established guidelines to ensure the safe handling and use of these substances during research and development. Compliance with these regulations is essential for researchers working with compounds like 2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride, ensuring both scientific integrity and public safety.

In conclusion,2-(3-fluorophenyl)ethyl(propyl)amine hydrochloride (CAS No. 1306605-32-2) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a promising candidate for drug discovery, materials science, and agrochemical research. As our understanding of fluorinated compounds continues to expand, so too will the opportunities for innovation using this versatile molecule.